Cas no 6281-12-5 (4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile)

4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile structure
6281-12-5 structure
Product Name:4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
CAS No:6281-12-5
MF:C17H26N2
MW:258.401744365692
CID:1640545
PubChem ID:221576
Update Time:2025-04-21

4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
    • NSC6431
    • NSC-6431
    • 6281-12-5
    • DTXSID10278152
    • Inchi: 1S/C17H26N2/c1-14(12-17(2,3)4)11-16(13-18)19(5)15-9-7-6-8-10-15/h6-10,14,16H,11-12H2,1-5H3
    • InChI Key: UECPHRXRENSFNH-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=CC=CC=1)C(C#N)CC(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 258.20978
  • Monoisotopic Mass: 258.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 0.956
  • Boiling Point: 366°C at 760 mmHg
  • Flash Point: 145°C
  • Refractive Index: 1.519
  • PSA: 27.03
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